Cas no 303227-90-9 (2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione)

• Product Name: 2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• CAS No: 303227-90-9
• MF: C₁₄H₁₆N₂O₄S
• MW: 308.352842330933
• CID: 5477253
• Update Time: 2025-07-14

2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxo-2-(2-oxo-2-piperidin-1-ylethyl)-1,2-benzothiazol-3-one
• 2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

• Inchi： 1S/C14H16N2O4S/c17-13(15-8-4-1-5-9-15)10-16-14(18)11-6-2-3-7-12(11)21(16,19)20/h2-3,6-7H,1,4-5,8-10H2
• InChI Key： HUAAVUJJVWUMCT-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2C(=O)N1CC(=O)N1CCCCC1

Additional information on 2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

Introduction to 2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione (CAS No. 303227-90-9)

The compound 2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione, identified by its CAS number 303227-90-9, represents a fascinating molecule in the realm of pharmaceutical chemistry. This trione derivative features a complex heterocyclic structure that has garnered significant attention due to its potential biological activities and mechanistic insights. The presence of both benzothiazole and piperidine moieties in its framework suggests a dual functionality that could be exploited for therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional scaffolds in drug design. The benzothiazole core is well-known for its role in various pharmacological targets, including anti-inflammatory, antimicrobial, and anticancer agents. Meanwhile, the piperidine ring often serves as a privileged structure in central nervous system (CNS) drugs due to its ability to enhance bioavailability and metabolic stability. The combination of these two motifs in 2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione opens up possibilities for developing novel therapeutics with enhanced efficacy and selectivity.

The trione functional group within the molecule (1lambda6,2-benzothiazole derivative) adds another layer of complexity and potential reactivity. Triones are known to exhibit unique chemical properties that can be leveraged in redox-sensitive drug delivery systems or as intermediates in the synthesis of more complex pharmacophores. The structural flexibility provided by the dihydropyridine portion further enhances the compound's potential as a lead molecule for drug discovery.

In the context of current research, this compound has been explored for its interactions with biological targets relevant to neurological disorders. Studies have indicated that derivatives of benzothiazole-piperidine hybrids can modulate neurotransmitter release and receptor activity. Specifically, the piperidinyl moiety may interact with dopamine receptors or other CNS-specific targets, while the benzothiazole ring could engage with peripheral enzymes or ion channels. This dual interaction profile makes CAS No. 303227-90-9 an intriguing candidate for further investigation.

Moreover, computational modeling and molecular docking studies have been instrumental in understanding the binding affinity and mode of action of this compound. These studies suggest that 2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione can bind to specific pockets on target proteins with high selectivity. This aligns with the growing trend in drug development towards rational design based on structural insights rather than empirical screening.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the benzothiazole core followed by functionalization at the 1-position with a trione group. The introduction of the piperidine side chain typically proceeds via nucleophilic substitution or condensation reactions under controlled conditions. These synthetic strategies not only showcase the versatility of modern organic chemistry but also provide a platform for generating analogs with tailored properties.

From a mechanistic standpoint, researchers have hypothesized that the trione group could participate in redox cycling upon interaction with biological systems. This property could be exploited for designing prodrugs or drugs that exhibit controlled release based on physiological redox conditions. Additionally, the piperidine moiety might influence metabolic pathways by interacting with cytochrome P450 enzymes or other drug-metabolizing systems.

The potential applications of CAS No. 303227-90-9 extend beyond CNS disorders. Preliminary data suggest that this compound may also exhibit anti-inflammatory and immunomodulatory effects due to its structural similarity to known bioactive molecules. For instance, analogs containing benzothiazole cores have been reported to inhibit inflammatory cytokine production by modulating signaling pathways such as NF-kB or MAPK cascades.

In conclusion,2-phenoxypropyl 4-pyridinecarboxylate (CAS No: 303227) is a structurally sophisticated molecule with promising applications in pharmaceutical research. Its unique combination of heterocyclic motifs and functional groups positions it as a valuable scaffold for developing novel therapeutics targeting neurological and inflammatory diseases. Ongoing studies are expected to further elucidate its biological profile and pave the way for clinical translation.